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Compound of Interest

Compound Name:
(2E)-2-cyano-3-ethoxybut-2-

enamide

CAS No.: 158951-24-7

Cat. No.: B15275596

Get Quote

Executive Summary
Cyano-enamides represent a unique class of "push-pull" alkenes where the electron-rich

enamide nitrogen (

) is conjugated with an electron-withdrawing cyano group (

). This electronic antagonism creates a highly polarized double bond, resulting in distinct NMR
signatures that are sensitive to solvent polarity, stereochemistry (

), and intramolecular hydrogen bonding.

Correctly assigning the stereochemistry of cyano-enamides is critical in drug discovery, as the

geometry dictates the spatial vector of the "warhead" (in covalent inhibitors) or the binding pose

of the scaffold. This guide provides a self-validating workflow for unambiguous characterization.

Part 1: Structural Dynamics & Electronic
Environment
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The Push-Pull Electronic System
To interpret the NMR data, one must first understand the resonance contributions. In a generic

-cyano-enamide (

), the nitrogen lone pair donates electron density into the

-system, while the cyano and carbonyl groups withdraw it.

The "Push": The nitrogen atom shields the

-carbon (C2) via resonance, shifting it upfield despite the attached cyano group.

The "Pull": The

-acyl group competes for the nitrogen lone pair, reducing the "push" compared to a simple
enamine. This modulation is visible in the

chemical shift of the

-carbon (C1).

Stereochemical Nomenclature
For cyano-enamides,

nomenclature is determined by Cahn-Ingold-Prelog (CIP) priorities.

Z-Isomer: The highest priority groups (usually the

-substituent and the

group) are on the same side.

E-Isomer: The highest priority groups are on opposite sides.

Note: In many drug scaffolds, the intramolecular Hydrogen Bond (IMHB) locks the structure

into a specific geometry (often the

-isomer, stabilizing a pseudo-6-membered ring between the NH and the Carbonyl or Cyano
group).
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Visualization of Electronic Effects
The following diagram maps the electronic flow and its direct impact on NMR shielding.
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Caption: Electronic resonance map showing the "Push-Pull" competition. The nitrogen donates

density to the

-carbon, shielding it significantly, while the N-acyl group modulates this effect.

Part 2: 1H NMR Characterization
Chemical Shift Fingerprint
The

NMR spectrum of a cyano-enamide is dominated by the vinylic proton and the amide NH.
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Proton Type
Chemical Shift (

, ppm)
Multiplicity Diagnostic Insight

Amide NH 9.0 – 12.5
Broad Singlet /

Doublet

>11 ppm indicates

strong intramolecular

H-bonding (likely Z-

isomer).

Vinyl H (

)
7.5 – 8.8 Singlet / Doublet

Highly deshielded by

the anisotropic effect

of the CN and C=O

groups.

-Alkyl (

)

3.5 – 4.5 Multiplet

Deshielded by the

adjacent nitrogen and

anisotropy of the

double bond.

Determining Stereochemistry ( vs )
This is the most critical analysis. You cannot rely solely on chemical shifts due to the variability

of substituents. You must use a Self-Validating Protocol involving coupling constants (

) or NOE.

Method A: Vicinal Coupling (If

exists)
If the

-carbon is not fully substituted (i.e., it has a proton), the coupling constant

is definitive.

-Isomer (cis):

Hz
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-Isomer (trans):

Hz

Caveat: In highly polarized "push-pull" alkenes, these values can decrease. A trans coupling

of 12 Hz is possible.

Method B: NOE / NOESY (For fully substituted alkenes)
When the alkene is trisubstituted (e.g.,

), you must use Nuclear Overhauser Effect spectroscopy.

Irradiate the Vinyl Proton (or Alkyl group).

Observe enhancement:

Z-Isomer: Strong NOE between the Enamide

(or

-alkyl) and the

-substituent (cis relationship).

E-Isomer: Strong NOE between the Enamide

and the Vinyl Proton (or

-substituent).

The "Solvent Titration" Test for H-Bonding
To confirm if a downfield NH signal is due to intramolecular H-bonding (locking the

conformation):

Acquire

NMR in CDCl

(non-polar).
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Acquire

NMR in DMSO-

(polar, H-bond disrupting).

Analysis:

ppm: The H-bond is Intramolecular (solvent cannot break it). The conformation is locked.

ppm: The H-bond was intermolecular or solvent-dependent. The molecule is flexible.[1]

Part 3: 13C NMR Characterization[2][3][4][5]
The

spectrum provides the most definitive proof of the "push-pull" nature.

Carbon Type
Chemical Shift (

, ppm)
Diagnostic Feature

Cyano (

)
115 – 120

Characteristic weak intensity

(quaternary).

Carbonyl (

)
160 – 170 Typical amide/ester range.

-Carbon (

)

140 – 155
Deshielded. The "positive" end

of the dipole.

-Carbon (

)

70 – 100

Highly Shielded. The

"negative" end of the dipole.

The electron density from N

piles up here.

Critical Check: If your
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-carbon signal is above 120 ppm, you likely do not have a conjugated enamine system (or the
N-acyl group is strictly preventing resonance).

Part 4: Experimental Workflow
Isomer Assignment Workflow
Follow this logic path to ensure data integrity.

Start: Purified Sample

1H NMR (CDCl3)

Is Vinyl H present?

Yes (Disubstituted)

Yes

No (Trisubstituted)

No

Measure 3J(H,H)

J > 12 Hz = Trans (E)
J < 10 Hz = Cis (Z)

Run 1D NOE / 2D NOESY

Check NH <-> Vinyl/Alkyl Correlation

Click to download full resolution via product page

Caption: Decision tree for stereochemical assignment of cyano-enamides.

Standard Acquisition Parameters
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For reliable integration and NOE detection, standard "quick" parameters are insufficient.

Relaxation Delay (

): Set to 3–5 seconds. Vinyl protons in these rigid systems often have long

relaxation times. Short delays will distort integration.

Pulse Angle: Use

for quantitative 1D experiments.

Temperature: If signals are broad (due to restricted rotation around the Amide

bond), heat the sample to 323 K (50°C) to coalesce rotamers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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